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Compound of Interest

Compound Name: Methyl 2-amino-3-chlorobenzoate

Cat. No.: B1311992

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, physical and
chemical properties, and handling procedures for Methyl 2-amino-3-chlorobenzoate (CAS
77820-58-7). The information is compiled from various safety data sheets and chemical
databases to ensure a thorough understanding for professionals in research and development.

Chemical Identification

Parameter Value

Chemical Name Methyl 2-amino-3-chlorobenzoate

2-Amino-3-chlorobenzoic acid methyl ester,

Synonyms Methyl 3-chloroanthranilate

CAS Number 77820-58-7

Molecular Formula CsHsCINO:2

Molecular Weight 185.61 g/mol

Chemical Structure (A diagram would be placed here in a full report)

Hazard Identification and Classification
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Methyl 2-amino-3-chlorobenzoate is classified as a hazardous substance. The following table
summarizes its GHS classification. It is important to note that classifications may vary slightly
between suppliers.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
irritation
System)

Hazard Pictograms:
(Pictograms for "Harmful" and "Irritant” would be displayed here)
Signal Word: Warning

The following diagram illustrates the logical flow of hazard identification and the corresponding
precautionary measures.
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Precautionary Measures

P270

Do not eat, drink or smoke when using this product

P261
Avoid breathing dust/fume/gas/mist/vapors/spray
A
P271
>
Identified Hazards Use only outdoors or in a well-ventilated area
A
H302
Harmful if swallowed P264
Wash hands thoroughly after handling

H335
May cause respiratory irritation
1 < Wear protective gloves/eye protection/face protection

Response
A A

Ha32 |
Harmful if inhaled

H315

P301+P312
IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell

Causes skin irritation E==

P304+P340

IF INHALED: Remove person to fresh air and keep comfortable for breathing

H319
Causes serious eye irritation

= P302+P352
IF ON SKIN: Wash with plenty of water

P332+P313

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

If skin irritation occurs: Get medical advice/attention

P305+P351+P338

P337+P313

If eye irritation persists: Get medical advice/attention

Click to download full resolution via product page

Caption: Hazard and Precautionary Workflow for Methyl 2-amino-3-chlorobenzoate.
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Methyl 2-amino-3-

chlorobenzoate.

Property Value Source
Appearance White to light yellow crystalline G
powder or lump.

Odor Faint amine-like. [1]
Melting Point 35-39 °C [415]
Boiling Point 273.8 + 20.0 °C (Predicted) [4]
Flash Point 119.392 °C [4]
Density 1.311 £ 0.06 g/cm?® (Predicted)  [4]

Vapor Pressure

0.006 mmHg at 25°C

[4]

Water Solubility

Sparingly soluble.

[1]

pKa

0.25 + 0.10 (Predicted)

[3]

Refractive Index

1.581

[4]

Toxicological Information

Limited toxicological data is available for this compound. The available acute toxicity data is

presented below.

Route

Species

Value

Oral LD50

Rat

> 2000 mg/kg

Other Toxicological Effects:

o Skin Contact: Causes skin irritation.[6]
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o Eye Contact: Causes serious eye irritation.[6]

 Inhalation: Harmful if inhaled and may cause respiratory irritation.[6][7]

o Chronic Exposure: No data available.

» Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[6]
e Mutagenicity: No data available.

* Reproductive Toxicity: No data available.

Ecological Information

There is limited to no data available on the ecological effects of Methyl 2-amino-3-
chlorobenzoate.

Parameter Value

Ecotoxicity No data available.
Persistence and Degradability No data available.
Bioaccumulative Potential No data available.
Mobility in Soil No data available.

It is advised to prevent the release of this chemical into the environment.[8]

Experimental Protocols: Synthesis

Methyl 2-amino-3-chlorobenzoate is primarily used as an intermediate in the synthesis of
pharmaceuticals and pesticides.[1] Several methods for its synthesis have been reported. One
common laboratory-scale synthesis involves the esterification of 2-amino-3-chlorobenzoic acid.

Protocol: Esterification of 2-amino-3-chlorobenzoic acid

This protocol is based on a method described in the "Journal of Natural Sciences of Xiangtan
University".[9]
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Materials:

2-amino-3-chlorobenzoic acid

Anhydrous methanol

Dry HCI gas

Saturated sodium bicarbonate solution

Water

250mL three-necked flask and standard glassware for reflux and filtration

Procedure:

e In a 250mL three-necked flask, combine 29.1g (0.17 mol) of 2-amino-3-chlorobenzoic acid
and 100mL of anhydrous methanol.

e Bubble 15L of dry HCI gas (approximately 0.68 mol) through the solution.

o Heat the mixture to reflux and maintain for 6 hours.

 After reflux, cool the solution to room temperature.

e Pour the cooled solution into 250 mL of water.

o Neutralize the solution to a pH of 8-9 using a saturated sodium bicarbonate solution, which
will cause a white solid to precipitate.

» Collect the solid product by filtration.

e Wash the filter cake with water and dry to obtain Methyl 2-amino-3-chlorobenzoate.

The following diagram illustrates the general workflow for this synthesis.
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and anhydrous methanol in a flask.

Cntroduce dry HCI gas)
(Heat to reflux for 6 hours)
Cool the reaction mixture
to room temperature.
Pour into water and neutralize
with NaHCOs solution to precipitate the product.
(Filter the solid product)

C)ombine 2-amino-3-chlorobenzoic acig

[Wash with water and dry)

Obtain Methyl 2-amino-3-chlorobenzoate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Methyl 2-amino-3-chlorobenzoate.
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Handling and Storage

Handling:

Use in a well-ventilated area or under a chemical fume hood.[8]
Avoid breathing dust, fumes, or vapors.[6]
Avoid contact with skin and eyes.[6]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[8]

Wash hands thoroughly after handling.[6]

Keep away from heat, sparks, and open flames.[8]

Storage:

Store in a tightly closed container.[8]
Keep in a cool, dry, and well-ventilated place.[8]

Store away from incompatible materials such as strong oxidizing agents.[6]

Stability and Reactivity

Reactivity: Generally stable under normal conditions.

Chemical Stability: Stable under recommended storage conditions.[6]
Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Heat, flames, and sparks.[8]

Incompatible Materials: Strong oxidizing agents.[6]

Hazardous Decomposition Products: Upon combustion, may produce carbon oxides,
nitrogen oxides, and hydrogen chloride.[6]
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First-Aid Measures

¢ Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If symptoms persist, seek medical attention.[6]

o Skin Contact: Immediately wash the skin with plenty of soap and water. Remove
contaminated clothing. If skin irritation occurs, seek medical advice.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. If eye irritation persists, get medical attention.[6]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water. If the person is
conscious, give small quantities of water to drink. Seek medical attention.[8]

Disposal Considerations

Dispose of this material and its container in accordance with all applicable local, state, and
federal regulations. Do not allow it to enter drains or watercourses.[8]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS). It is the responsibility of the user to consult the most up-
to-date SDS from the supplier before handling this chemical and to conduct a thorough risk
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of Methyl 2-
amino-3-chlorobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311992#safety-data-sheet-for-methyl-2-amino-3-
chlorobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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